Cas no 50-91-9 (Floxuridine)

Floxuridine (FUDR), also known as fluorouracil deoxynucleoside, is a deoxynucleoside derivative of fluorouracil. After injection, it is converted into active fluorouracil monophosphate in vivo, inhibiting deoxythymidylate synthase, preventing deoxyuridylate methylation from converting to deoxythymidylate, thereby blocking DNA synthesis and inhibiting RNA formation, resulting in tumor cell death. It has hepatotoxicity, reproductive toxicity and teratogenic effects< Br>

Floxuridine structure

Product Name:Floxuridine

CAS No:50-91-9

Molecular Formula:C₉H₁₁FN₂O₅

Molecular Weight:246.1924

MDL:MFCD00006530

CID:33506

PubChem ID:87568673

Floxuridine Properties

Names and Identifiers

- 5-Fluoro-2'-deoxyuridine
- 5-Fluoro-2-deoxyuridine
- FUDR
- 5-Fluoro-2?Deoxy Uridine
- 2-Deoxy-5-fluorouridine
- Floxuridine
- 5-FUDR
- (+)-5-Fluoro-2?deoxyuridine
- 5-Fluoro-2′-deoxyuridine
- 2'-Deoxy-5-fluorouridine
- 2`-Deoxy-5-fluorouridine
- 5-fluoro-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
- 5-Fluorouracil 2'-deoxyriboside
- (+)-5-Fluoro-2‘-deoxyuridine
- (+)-5-Fluoro-2'-deoxyuridine
- (+)-5-Fluoro-2-deoxyuridine
- 5-Fluoro-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
- 5-Fluoro-2'-deoxy-β-uridine
- 5-Fluorodeoxyuridine
- Deoxyfluorouridine
- Floxuridin
- Fluorodeoxyuridine
- Fluoruridine deoxyribose
- 2′-Deoxy-5-fluorouridine
- 1-(2-Deoxy-β-D-ribofuranosyl)-5-fluorouracil
- FdUrd
- Floxuridinum
- Floxiridina
- 5FdU
- 5-Fluoro-2-desoxyuridine
- 5 Fluorodeoxyuridine
- Floxuridinum [INN-Latin]
- FDUR
- Floxiridina [INN-Spanish]
- beta-5-Fluoro-2'-deoxyuridine
- 5-FdUrd
- 5-Fluorouracil deoxyriboside
- 1-
- (+)-5-fluorodeoxyuridine
- 2'-deoxy-5-fluoro-d-uridine
- CHEBI:60761
- 5-Fluoro-2'-deoxyuridine, thymidylate synthase inhibitor
- CHEMBL917
- BCP9000691
- Uridine, 2'-deoxy-5'-fluoro-
- NCGC00023722-03
- Uridine, 2'-deoxy-5-fluoro-
- 5-fluoro-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
- floxidine
- Floxuridine/5-fluorouracil
- D0TS1Z
- SRI-9246_18
- FLOXURIDINE [USAN]
- BRD-K47832606-001-26-9
- LS-160820
- SMR000059051
- NCGC00023722-05
- Floxuridine, United States Pharmacopeia (USP) Reference Standard
- ODKNJVUHOIMIIZ-RRKCRQDMSA-N
- 1-[(4S,2R,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-fluoro-1,3-dihydropyri midine-2,4-dione
- Uridine, 2'-deoxy-5-fluoro
- Ro 5-0360
- MLS000069439
- FLOXURIDINE [MI]
- BBL033765
- STK801909
- 5-fluoro-2''-Deoxy-uridine
- FLOXURIDINE [USP MONOGRAPH]
- BRD-K47832606-001-30-1
- 5-Fluoro-dUrd
- Floxuridine (Fludara)
- 5-Fluoro-1-(4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-1H-pyrimidine-2,4-dione
- 5-Fluoro-1-((2R,4S,5R)-4-hydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-1H-pyrimidine-2,4-dione
- D2235
- BCP02871
- NSC27640
- BRN 0090221
- s1299
- SR-01000000001-2
- Epitope ID:138108
- HSDB 3227
- 2''-deoxy-5-fluorouridine
- HMS3715A11
- Floxuridine,(S)
- MLS006011768
- PS-7520
- BDBM50340678
- BCP0726000269
- SRI-9246-15
- CCG-220965
- GTPL4801
- NSC 27640
- EINECS 200-072-5
- 2'-deoxy-5-fluoro uridine
- 5-fluoro-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
- J-700034
- 1beta-D-2'-Deoxyribofuranosyl-5-flurouracil
- HMS2090I12
- UNII-039LU44I5M
- 136353-77-0
- 5-fluoro-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
- 5-Fluor-1-(beta-2'-deoxyribofuranosyl)pyrimidin-2,4(1H,3H)-dion
- AI3-50691
- AC-16391
- 2-deoxy-5'-fluorouridine
- HMS2230N22
- Tox21_110892
- FUDR (TN)
- D06EGK
- AKOS005622662
- CAS-50-91-9
- BP-58649
- 5-fluoro-2''-deoxyuridine
- 5-Fluor-1-(beta-2'-deoxyribofuranosyl)pyrimidin-2,4(1H,3H)-dion [Czech]
- Z756475348
- 5-24-06-00291 (Beilstein Handbook Reference)
- MFCD00006530
- MLS002695934
- DTXSID3023057
- EN300-52649
- Sterile fudr (TN)
- FLOXURIDINE [VANDF]
- D04197
- Tox21_110892_1
- 1-(beta-D-2-deoxy-erythro-pentofuranosyl)-5-fluorouracil
- FLOXURIDINE [WHO-DD]
- SR-01000000001
- C9H11FN2O5
- HY-B0097
- NCGC00023722-08
- floxuridin-
- 1-beta-D-2'-Deoxyribofuranosyl-5-flurouracil
- 5-Fluoro-2'-deoxy-beta-uridine
- FLOXURIDINE [USP-RS]
- FLOXURIDINE [INN]
- FdU
- FLOXURIDINE [MART.]
- Floxuridine [USAN:INN]
- DTXCID603057
- 50-91-9
- FLOXURIDINE [USP IMPURITY]
- 1-(2-Deoxy-beta-D-ribofuranosyl)-5-fluorouracil
- Opera_ID_1559
- Floxuridine (USP/INN)
- NCGC00023722-06
- SCHEMBL4424
- Floxuridine [USAN:USP:INN]
- FLOXURIDINE [HSDB]
- CS-1827
- Q5462356
- 039LU44I5M
- DB00322
- FLOXURIDINE [ORANGE BOOK]
- NSC-27640
- WR-138720
- FLOXURIDINE (USP-RS)
- Fluorouridine Deoxyribose
- FLOXURIDINE (USP IMPURITY)
- L01BC09
- Floxuridinum (INN-Latin)
- 5-Fluorouridine Deoxyribose
- Floxiridina (INN-Spanish)
- NS00015076
- FLOXURIDINE (USP MONOGRAPH)
- FLOXURIDINE (MART.)
- Floxuridine (USAN:USP:INN)
- floxuridina
- 1-BETA-D-2'-DEOXYRIBOFURANOSYL-5-FLUOROURACIL
- 5-Fluoro-2’-deoxyuridine
- +Expand
- MDL： MFCD00006530
- InChIKey： ODKNJVUHOIMIIZ-RRKCRQDMSA-N
- Inchi： 1S/C9H11FN2O5/c10-4-2-12(9(16)11-8(4)15)7-1-5(14)6(3-13)17-7/h2,5-7,13-14H,1,3H2,(H,11,15,16)/t5-,6+,7+/m0/s1
- SMILES： FC1C(N([H])C(N(C=1[H])[C@@]1([H])C([H])([H])[C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])=O)=O
- BRN： 2645818

Computed Properties

Exact Mass: 246.06500
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 246.0652
Heavy Atom Count: 17
Complexity: 386
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.2
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 99.1

Experimental Properties

LogP: -1.68360
PSA: 104.55000
Merck: 14,4112
Refractive Index: 1.608
Water Partition Coefficient: soluble
Boiling Point: 150 °C
Melting Point: 148?°C(lit.)
Color/Form: White to off white crystalline powder
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
Solubility: Soluble in water and methanol, almost insoluble in chloroform and diethyl ether
Fluka: 10-23
Sensitiveness: Sensitive to heat
Specific Rotation: 35.9 º (c=1, water)
Density: 1.64 g/cm3

Floxuridine Security Information

Symbol: GHS06
RTECS：YU7525000
WGK Germany：3
Safety Term：6.1
Safety Instruction： S22; S36; S36/37/39; S26
Packing Group：III
Packing Group：III
Risk Phrases：R22; R36/37/38; R68
Hazard Level：6.1
Dangerous goods sign： Xn
Hazardous Material transportation number：UN 2811 6.1/PG 3
Hazard Statement： H301
Warning Statement： P264-P270-P301+P310+P330-P405-P501
Prompt：dangerous
Storage Condition：2-8°C
PackingGroup：III
Risk Phrases： 22
Signal Word：Danger
HazardClass：6.1
FLUKA BRAND F CODES：10-23

Floxuridine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Floxuridine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0036CA-100mg	5-Fluoro-2'-deoxyuridine	50-91-9	95%	100mg	$5.00	2024-05-01
A2B Chem LLC	AB47386-100mg	5-fluoro-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione	50-91-9	95%	100mg	$4.00	2024-04-19
Ambeed	A230277-100mg	5-Fluoro-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione	50-91-9	98%	100mg	$5.0	2023-05-20
Apollo Scientific	PC3740-1g	5-Fluoro-2'-deoxyuridine	50-91-9	99%	1g	£23.00	2024-05-24
Axon Medchem	3462-50 mg	Floxuridine	50-91-9	99%	50mg	€50.00	2023-07-10
Enamine	EN300-52649-0.05g	5-fluoro-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione	50-91-9	95%	0.05g	$19.0	2023-04-20
Key Organics Ltd	AS-14755-1MG	Floxuridine	50-91-9	>98%	1mg	£36.00	2023-09-07
LKT Labs	F4557-100 mg	Floxuridine	50-91-9	≥98%	100MG	$120.30	2023-07-11
MedChemExpress	HY-B0097-10mM*1mLinDMSO	Floxuridine	50-91-9	99.95%	10mM*1mLinDMSO	￥1089	2023-07-26
S e l l e c k ZHONG GUO	S1299-10mM (1mL in DMSO)	Floxuridine (NSC 27640)	50-91-9	99.99%	10mM (1mL in DMSO)	¥647.01	2023-09-16

Floxuridine Suppliers

Shanghai Hansi Chemical Industry Co., Ltd.

Audited Supplier

(CAS:50-91-9)

MR./MRS.:GU JING LI

Phone:18939883912

Email:sales@gh-reagent.com

HU BEI SHI SHUN Biotechnology Co., Ltd.

Audited Supplier

(CAS:50-91-9)

MR./MRS.:ZHENG YU HAN

Phone:15107128801

Email:1400818899@qq.com

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:50-91-9)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:50-91-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:50-91-9)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:50-91-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Floxuridine Related Literature

1. Conversion of some pyrimidine 2′-deoxyribonucleosides into the corresponding 2′,3′-didehydro-2′,3′-dideoxynucleosides

Bhalchandra V. Joshi,T. Sudhakar Rao,Colin B. Reese J. Chem. Soc. Perkin Trans. 1 1992 2537
2. Synthesis of some nucleoside cyclic phosphoramidates and related compounds via phosphoramidites

A. Stanley Jones,Christopher McGuigan,Richard T. Walker J. Chem. Soc. Perkin Trans. 1 1985 199
3. A novel thymidine phosphorylase to synthesize (halogenated) anticancer and antiviral nucleoside drugs in continuous flow

Ana I. Benítez-Mateos,Calvin Klein,David Roura Padrosa,Francesca Paradisi Catal. Sci. Technol. 2022 12 6231
4. Synthesis, properties, and biological activity of some nucleoside cyclic phosphoramidates

A. Stanley Jones,Christopher McGuigan,Richard T. Walker,Jan Balzarini,Erik de Clercq J. Chem. Soc. Perkin Trans. 1 1984 1471
5. Systemic delivery of aptamer–drug conjugates for cancer therapy using enzymatically generated self-assembled DNA nanoparticles

Binh Thanh Tran,Junghyun Kim,Dae-Ro Ahn Nanoscale 2020 12 22945
6. DNA-based nanoscaffolds as vehicles for 5-fluoro-2′-deoxyuridine oligomers in colorectal cancer therapy

A. F. Jorge,A. Avi?ó,A. A. C. C. Pais,R. Eritja,C. Fàbrega Nanoscale 2018 10 7238
7. A high throughput immunoassay for the therapeutic drug monitoring of tegafur

Marta Broto,Rita McCabe,Roger Galve,M.-Pilar Marco Analyst 2017 142 2404
8. Interaction of the 5-fluorouracil analog 5-fluoro-2′-deoxyuridine with ‘N’ and ‘B’ isoforms of human serum albumin: a spectroscopic and calorimetric study

Mohd Ishtikhar,Shawez Khan,Gamal Badr,Amany Osama Mohamed,Rizwan Hasan Khan Mol. BioSyst. 2014 10 2954
9. Studies on interaction potency model based on drug synergy and therapeutic potential of triple stimuli-responsive delivery of doxorubicin and 5-fluoro-2-deoxyuridine against lymphoma using disulfide-bridged cysteine over mesoporous silica nanoparticles

Prateek Srivastava,Sumit Kumar Hira,Ankush Paladhi,Ranjeet Singh,Uttam Gupta,Divesh Narayan Srivastava,Ram Adhar Singh,Partha Pratim Manna J. Mater. Chem. B 2020 8 1411
10. Heterotheca inuloides (Mexican arnica) metabolites protect Caenorhabditis elegans from oxidative damage and inhibit nitric oxide production

José Luis Rodríguez-Chávez,Virginia Gómez-Vidales,Elvia Coballase-Urrutia,Daniel Ortega-Cuéllar,Guillermo Delgado-Lamas RSC Adv. 2016 6 12032

Related Categories

50-91-9 (Floxuridine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:50-91-9)Floxuridine

Purity:99%

Quantity:25g

Price($):167.0

Cas no 50-91-9 (Floxuridine)

Floxuridine Properties

Names and Identifiers

Computed Properties

Experimental Properties

Floxuridine Security Information

Floxuridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Floxuridine Price

Floxuridine Suppliers

Floxuridine Related Literature

Related Categories

50-91-9 (Floxuridine) Related Products